Cas no 2171745-67-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid
• CAS No: 2171745-67-6
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6350636
• PubChem ID: 165540075
• Update Time: 2025-07-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid
• 2171745-67-6
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(pyridin-4-yl)carbamoyl]butanoic acid
• EN300-1507673

• Inchi： 1S/C26H25N3O5/c1-29(17-12-14-27-15-13-17)25(32)23(10-11-24(30)31)28-26(33)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-15,22-23H,10-11,16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： ALXVJAQAINXSBR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C1C=CN=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid: A Comprehensive Overview

CAS No. 2171745-67-6 refers to the compound known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid, which is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a butanoic acid moiety. The combination of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the molecule. This feature has been exploited in recent studies to develop novel peptide-based therapeutics. For instance, researchers have utilized the Fmoc group to enhance the stability and bioavailability of peptide drugs, making this compound a valuable intermediate in medicinal chemistry.

The pyridine ring in the structure introduces additional electronic properties, which can influence the molecule's reactivity and selectivity. Recent advancements in heterocyclic chemistry have highlighted the importance of pyridine derivatives in catalysis and material science. For example, pyridine-containing compounds have been employed as ligands in transition metal catalysts for various organic transformations, underscoring the potential of this compound in industrial applications.

The butanoic acid moiety adds another layer of functionality to the molecule, enabling it to participate in esterification and amidation reactions. These reactions are fundamental in the synthesis of bioactive molecules, including antibiotics and antiviral agents. Recent studies have demonstrated that molecules with similar structures can modulate enzyme activity, making them promising candidates for drug development.

From a synthetic perspective, the preparation of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the isolation of pure compounds with high yields. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in the synthesis process.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. The presence of multiple functional groups allows for conjugation with targeting ligands or imaging agents, enabling precise delivery of therapeutic payloads to specific tissues or cells. Recent preclinical studies have demonstrated the feasibility of using such molecules as carriers for anticancer drugs, highlighting their role in modern nanomedicine.

Moreover, computational chemistry has played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interactions with biological targets. These findings have guided experimental efforts to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pyridin-4-yl)carbamoylbutanoic acid (CAS No. 2171745-67-6) is a multifaceted compound with diverse applications across organic synthesis, medicinal chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.